Cas no 22224-39-1 (a-D-Arabinofuranoside, methyl,triacetate (9CI))

• Product Name: a-D-Arabinofuranoside, methyl,triacetate (9CI)
• CAS No: 22224-39-1
• MF: C₁₂H₁₈O₈
• MW: 290.266524791718
• CID: 285415
• PubChem ID: 267767
• Update Time: 2025-04-19

a-D-Arabinofuranoside, methyl,triacetate (9CI) Chemical and Physical Properties

Names and Identifiers

• a-D-Arabinofuranoside, methyl,triacetate (9CI)
• CouMerMycin
• COUMERMYCIN A1
• ACMC-20mdak
• AGN-PC-00OFJX
• Benzoic acid, 2,3,5-trihydroxy-, methyl ester
• CTK0D4861
• NSC 107410
• FT-0688441
• NSC-107410
• (3,4-diacetyloxy-5-methoxyoxolan-2-yl)methyl acetate
• 659722-56-2
• L-Ribofuranoside, methyl, triacetate
• 22224-39-1
• 90244-44-3
• NSC107410
• FT-0689455
• 2-([(4-FLUOROPHENYL)SULFONYL]AMINO)PROPANOICACID
• D-Arabinofuranoside, methyl, triacetate
• Methyl 2,3,5-tri-O-acetylpentofuranoside
• 2-(acetoxymethyl)-5-methoxytetrahydrofuran-3,4-diyl diacetate
• DTXSID80944872

• Inchi： 1S/C12H18O8/c1-6(13)17-5-9-10(18-7(2)14)11(19-8(3)15)12(16-4)20-9/h9-12H,5H2,1-4H3
• InChI Key： RUSRQHXGPHZZNI-UHFFFAOYSA-N
• SMILES： O1C(C(C(C1COC(C)=O)OC(C)=O)OC(C)=O)OC

Computed Properties

• Exact Mass: 290.10000
• Monoisotopic Mass: 290.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 97.4A^2

Experimental Properties

• Density: 1.24
• PSA: 97.36000
• LogP: -0.21580